Cas no 18899-64-4 (Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI))

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) is an organophosphorus compound characterized by its bidentate structure, featuring two phenyl-substituted phosphine groups linked by an ethylene bridge. This configuration enhances its utility as a ligand in coordination chemistry, particularly in catalytic systems where steric and electronic tuning are critical. The compound’s rigid backbone promotes stability in metal complexes, while the phenyl groups contribute to electron density modulation. It is commonly employed in homogeneous catalysis, including cross-coupling and hydrogenation reactions, due to its ability to form robust yet flexible metal-ligand interactions. Its synthetic versatility and predictable coordination behavior make it valuable for research and industrial applications.
Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) structure
18899-64-4 structure
Product Name:Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)
CAS No:18899-64-4
MF:C14H16P2
MW:246.224365234375
MDL:MFCD00003041
CID:233557
PubChem ID:3316746
Update Time:2025-05-20

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-BIS(PHENYLPHOSPHINO)ETHANE, TECH.
    • phenyl(2-phenylphosphanylethyl)phosphane
    • EINECS 242-649-4
    • 1,2-BIS(PHENYLPHOSHINO)ETHANE
    • ETHYLENE-BIS-PHENYLPHOSPHINE
    • 1,2-BIS(PHENYLPHOSPHINO)ETHANE
    • 1,2-Ethanediylbis(phenylphosphine)
    • Phosphine, 1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)
    • 1,2-diphenylphosphinoethane
    • MFCD00003041
    • DTXSID00172276
    • Ethylenebis(phenylphosphine)
    • 18899-64-4
    • NS00052713
    • SCHEMBL45645
    • FT-0731709
    • 1,2-Bis(phenylphoshino)ethane, Min. 90%
    • 1,2-Bis(phenylphosphino)ethane (10wt% in hexanes)
    • 1,2-Bis(phenylphosphino)ethane, Min. 95% (10wt% in hexane)
    • 1,2-Bis(phenylphosphino)ethane, min. 95% (10wt% in hexanes)
    • DB-009434
    • PHENYL[2-(PHENYLPHOSPHANYL)ETHYL]PHOSPHANE
    • VBXSERPGINMTDE-UHFFFAOYSA-N
    • Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)
    • MDL: MFCD00003041
    • Inchi: 1S/C14H16P2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
    • InChI Key: VBXSERPGINMTDE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)CCPC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.07300
  • Monoisotopic Mass: 246.07272451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 27.18000
  • LogP: 2.99440
  • Sensitiveness: air sensitive

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Security Information

  • Hazardous Material transportation number:UN 2845
  • Packing Group:I
  • Hazard Level:4.2
  • Packing Group:I
  • Safety Term:4.2
  • HazardClass:4.2
  • PackingGroup:I

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Pricemore >>

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Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Related Literature

Additional information on Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)

Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] (CAS No. 18899-64-4)

Phosphine, specifically the compound known as Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] with CAS No. 18899-64-4, is a versatile organophosphorus compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which features two phenylphosphine groups connected by an ethanediyl linker. The ethanediyl group serves as a bridge between the two phosphorus atoms, creating a diphosphine moiety that exhibits distinct chemical properties.

The synthesis of Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] typically involves the reaction of triphenylphosphine with an appropriate dihalide or diiodide precursor. This reaction pathway allows for the formation of the diphosphine structure while maintaining the integrity of the phenyl groups. Recent advancements in synthetic methodologies have enabled higher yields and greater control over the purity of the final product, making it more accessible for research and commercial use.

In terms of chemical properties, this compound is known for its stability under mild conditions and its ability to act as a ligand in various coordination complexes. The ethanediyl linker provides flexibility to the molecule, allowing it to adopt different conformations that are advantageous in certain catalytic applications. For instance, studies have shown that this diphosphine can effectively stabilize metal centers in transition metal catalysts, enhancing their activity and selectivity in reactions such as olefin polymerization and cross-coupling processes.

Recent research has also explored the use of Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] in the field of materials science. Its ability to form stable complexes with metals has led to its application in the synthesis of nanoparticles and metal-organic frameworks (MOFs). These materials hold promise for use in catalysis, sensing technologies, and energy storage systems. Furthermore, its role as a chelating agent has been investigated in bioinorganic chemistry, where it may find applications in drug delivery systems and enzyme mimics.

The versatility of this compound extends to its use in organic synthesis as well. Its phosphorus atoms can participate in various bonding interactions, making it a valuable reagent in both nucleophilic and oxidative transformations. For example, it has been employed as a reducing agent in the synthesis of organometallic compounds and as a catalyst in certain coupling reactions.

In conclusion, Phosphine, particularly the derivative with CAS No. 18899-64-4, remains a subject of intense research due to its unique chemical properties and wide-ranging applications. As scientific understanding of its structure-function relationships continues to grow, so too does its potential for innovation across diverse fields such as catalysis, materials science, and organic synthesis.

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